Cas no 1806776-33-9 (Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806776-33-9
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4813266
• Update Time: 2025-10-28

Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H10F5NO4/c1-3-20-10(18)6-7(9(12)13)17-4-5(19-2)8(6)21-11(14,15)16/h4,9H,3H2,1-2H3
• InChI Key： CQZWLYKXVLBCSD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C(=CN=1)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806776-33-9): An Overview

Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806776-33-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and features a unique combination of difluoromethyl, methoxy, and trifluoromethoxy substituents. These functional groups contribute to its distinct chemical properties and potential biological activities.

The molecular structure of Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806776-33-9) is characterized by a pyridine ring with specific substituents at the 2-, 5-, and 4-positions. The presence of the difluoromethyl group at the 2-position and the trifluoromethoxy group at the 4-position imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The methoxy group at the 5-position further modulates these properties, making this compound a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806776-33-9) in the context of medicinal chemistry. One notable area of research involves its use as a lead compound for the development of novel therapeutic agents. The unique combination of fluorinated substituents has been shown to enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These properties make it an attractive candidate for targeting various biological pathways, including those involved in inflammation, cancer, and neurological disorders.

In addition to its potential as a therapeutic agent, Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806776-33-9) has also been studied for its utility as an intermediate in synthetic chemistry. The compound's versatile reactivity and stability make it a valuable building block for the synthesis of more complex molecules. Researchers have explored its use in various chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and cycloadditions. These synthetic applications highlight the compound's importance in expanding the chemical space available for drug discovery.

The biological activity of Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806776-33-9) has been evaluated in several preclinical studies. In vitro assays have demonstrated its ability to modulate specific enzymes and receptors, suggesting potential therapeutic applications. For example, studies have shown that this compound can inhibit certain kinases involved in signal transduction pathways, which are often dysregulated in cancer cells. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a promising candidate for treating inflammatory diseases.

The pharmacokinetic profile of Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806776-33-9) has also been investigated to assess its suitability as a drug candidate. Preclinical studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's high lipophilicity facilitates its absorption through biological membranes, while its metabolic stability ensures that it remains active for an extended period in vivo. These characteristics are essential for developing effective oral medications.

Furthermore, safety assessments have been conducted to evaluate the potential toxicity of Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806776-33-9). In vitro cytotoxicity assays have shown that it is well-tolerated at therapeutic concentrations, with minimal adverse effects on normal cells. Animal studies have also confirmed its safety profile, with no significant toxicological findings observed at relevant doses.

The future prospects for Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806776-33-9) are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Additionally, efforts are being made to develop novel derivatives with enhanced potency and selectivity. These advancements could lead to the discovery of new drugs with improved efficacy and safety profiles.

In conclusion, Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806776-33-9) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic chemistry. Its unique molecular structure and favorable biological properties make it an important molecule for further investigation and development in the pharmaceutical industry.